6-Benzyl-2-(4-(dimethylamino)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 6-benzyl-2-[[4-(dimethylamino)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C24H26N4O2S.ClH/c1-27(2)18-10-8-17(9-11-18)23(30)26-24-21(22(25)29)19-12-13-28(15-20(19)31-24)14-16-6-4-3-5-7-16;/h3-11H,12-15H2,1-2H3,(H2,25,29)(H,26,30);1H
• InChI Key: CTBWYUCVMHLCKS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)CC4=CC=CC=C4)C(=O)N.Cl
• Molecular Formula: C24H27ClN4O2S
• Molecular Weight: 471.0 g/mol
• CAS No.: 1215792-79-2

Description

This compound belongs to the 4,5,6,7-tetrahydrothieno[2,3-c]pyridine class, characterized by a bicyclic core combining thiophene and pyridine rings. Key structural features include a benzyl group at position 6, a 4-(dimethylamino)benzamido substituent at position 2, and a carboxamide group at position 2. The hydrochloride salt enhances solubility for pharmacological applications.

Synthesized via modular approaches involving cyclization and functionalization reactions (e.g., amidation, alkylation), this derivative was designed to optimize tumor necrosis factor-alpha (TNF-α) inhibition. Studies by Fujita et al. demonstrated that structurally related 4,5,6,7-tetrahydrothieno[2,3-c]pyridines exhibit potent suppression of lipopolysaccharide (LPS)-induced TNF-α production in rat whole blood assays, with some showing efficacy in adjuvant-induced arthritic (AIA) rat models .

Comparison with Similar Compounds

Core Structural Variations

The table below highlights structural and functional differences between the target compound and analogs:

Compound Name	Core Structure	Key Substituents	Molecular Weight	Bioactivity (TNF-α Inhibition)	Reference
6-Benzyl-2-(4-(dimethylamino)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride	Tetrahydrothieno[2,3-c]pyridine	6-Benzyl, 2-(4-dimethylaminobenzamido), 3-carboxamide	~500 (estimated)	Potent in vitro and in vivo
9-(2-Chlorobenzylidene)-5-(2-chlorophenyl)-2-phenyl-3,5,6,7,8,9-hexahydro-4H-chromeno[2,3-d]pyrimidin-4-one	Chromeno[2,3-d]pyrimidine	2-Chlorophenyl, benzylidene, phenyl	~550 (estimated)	Not reported
3-Benzoyl-2-hydrazono-4-imino-4,5,6,7-tetrahydrobenzo[b]thieno[2,3-d]pyrimidine	Tetrahydrobenzo[b]thieno[2,3-d]pyrimidine	Benzoyl, hydrazono, imino	~400 (estimated)	Unrelated (antimicrobial focus)
6-(2,3-Dihydro-1,4-benzodioxin-5-yl)-N-[3-[(dimethylamino)methyl]phenyl]-2-methoxy-pyridin-3-amine	Pyridine	Benzodioxin, dimethylaminomethylphenyl, methoxy	391.46	Not validated for TNF-α

Key Observations :

• Substituent Impact: The 4-(dimethylamino)benzamido group in the target compound may improve solubility and TNF-α binding affinity, whereas chlorophenyl or benzodioxin groups in analogs (e.g., ) likely alter target selectivity.

Bioactivity Profiles

• Target Compound: Fujita et al. reported that derivatives with a 4,5,6,7-tetrahydrothieno[2,3-c]pyridine scaffold exhibit IC₅₀ values <1 µM in TNF-α inhibition assays.
• Chromeno-pyrimidine Analogs (): No TNF-α data available; synthesis focused on heterocyclic diversity rather than bioactivity screening.

Q & A

Q. What are the key synthetic steps for preparing this compound, and how are reaction conditions optimized?

The synthesis involves multi-step organic reactions, including:

• Cyclization : Formation of the tetrahydrothieno[2,3-c]pyridine core via cyclization of thiophene and pyridine derivatives under controlled temperatures (e.g., 60–80°C) .
• Amide Coupling : Reaction with 4-(dimethylamino)benzoyl chloride in the presence of a base (e.g., triethylamine) to form the amide linkage .
• Purification : Use of recrystallization or column chromatography, monitored by thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy for purity validation . Optimization factors : Solvent polarity (e.g., dichloromethane vs. DMF), reaction time (12–24 hours), and stoichiometric ratios (1.2:1 acyl chloride to amine) to maximize yields (>70%) .

Q. Which analytical techniques are critical for characterizing this compound?

Essential methods include:

• NMR Spectroscopy : To confirm the presence of the dimethylamino group (δ 2.8–3.2 ppm for N(CH₃)₂) and aromatic protons .
• High-Resolution Mass Spectrometry (HRMS) : To verify the molecular ion peak ([M+H]⁺) and isotopic pattern .
• HPLC : For purity assessment (>95% purity threshold) .
• X-ray Crystallography (if available): To resolve the 3D conformation of the tetrahydrothieno-pyridine ring .

Advanced Research Questions

Q. How do electronic effects of substituents influence the compound’s reactivity in further derivatization?

• The 4-(dimethylamino)benzamido group is electron-donating, enhancing electrophilic substitution at the pyridine ring but reducing nucleophilic attack at the amide bond .
• Contradiction Example : Substituents like methoxy (electron-donating) vs. sulfonyl (electron-withdrawing) groups on the benzamido moiety alter reaction rates by 30–50% in Suzuki-Miyaura couplings .
• Methodological Resolution : Use Hammett plots to correlate substituent σ-values with reaction kinetics .

Q. What computational strategies can predict the compound’s binding affinity to neurological targets?

• Molecular Docking : Employ AutoDock Vina to simulate interactions with serotonin receptors (e.g., 5-HT₃), leveraging the compound’s fused heterocyclic core for π-π stacking .
• MD Simulations : Analyze stability of ligand-receptor complexes over 100 ns trajectories using GROMACS .
• QSAR Models : Corrogate substituent hydrophobicity (logP) with IC₅₀ values from in vitro assays .

Q. How can contradictory bioactivity data across structural analogs be resolved?

• Case Study : Analog A (6-benzyl) shows 10× higher potency in dopamine receptor assays than analog B (6-methyl) due to steric hindrance differences .
• Resolution Workflow :

Validate assay conditions (e.g., cell line consistency, ATP levels).

Perform competitive binding assays with radiolabeled ligands.

Use cryo-EM to compare receptor conformational changes induced by analogs .

Methodological Recommendations

• Synthetic Challenges : Address low yields in cyclization by screening Lewis acids (e.g., ZnCl₂) .
• Data Reproducibility : Standardize NMR relaxation delays (D1 ≥ 5× T₁) to avoid integration errors .
• Target Validation : Combine knockout models (CRISPR/Cas9) with in vivo microdialysis to confirm neurological target engagement .